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Compound of Interest

Compound Name: GPI 15427

Cat. No.: B1684206

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPI 15427 is a potent inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1), a key enzyme in
the DNA damage response (DDR) pathway.[1][2] By hindering the repair of single-strand DNA
breaks, GPI 15427 can lead to the accumulation of more severe double-strand breaks during
DNA replication, ultimately resulting in cell death.[3] This mechanism makes it a valuable tool
for cancer research, particularly in combination with DNA-damaging agents like temozolomide.
[2][4] GPI 15427 is also noted for its ability to cross the blood-brain barrier, making it a
promising candidate for the treatment of central nervous system (CNS) tumors.[4][5] This
document provides detailed protocols for the preparation, storage, and application of GPI
15427 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Quantitative Data Summary

For ease of reference, the key quantitative data for GPI 15427 is summarized in the table
below.
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Property Value Reference
Molecular Formula C20H20N402 [1]
Molecular Weight 348.4 g/mol [1]

CAS Number 805242-85-7 [6]
Solubility in DMSO =10 mM (= 3.48 mg/mL)

Purity >98% [6]

Storage of Solid -20°C for long term (months to 6]

years)

) -20°C (up to 1 month), -80°C
Storage of Stock Solution [51[7]
(up to 6 months)

Signaling Pathway of PARP-1 in DNA Damage
Repair

GPI 15427 exerts its effects by inhibiting the enzymatic activity of PARP-1. The following
diagram illustrates the role of PARP-1 in the single-strand break repair (SSBR) pathway and
how PARP inhibitors like GPI 15427 intervene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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